Cas no 2092689-71-7 (1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran)

• Product Name: 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran
• CAS No: 2092689-71-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5154329
• Update Time: 2025-06-15

1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran, 1-(bromomethyl)-3,4-dihydro-1-methyl-
• 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran

• Inchi： 1S/C11H13BrO/c1-11(8-12)10-5-3-2-4-9(10)6-7-13-11/h2-5H,6-8H2,1H3
• InChI Key： HOLZCFGWMVXKFP-UHFFFAOYSA-N
• SMILES： C1OC(CBr)(C)C2=CC=CC=C2C1

Additional information on 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran

Recent Advances in the Study of 1-(Bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran (CAS: 2092689-71-7)

The compound 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran (CAS: 2092689-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and bromomethyl functional group, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on its synthetic pathways, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

One of the primary areas of research has been the optimization of synthetic routes for 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the formation of unwanted byproducts, which is critical for scaling up pharmaceutical manufacturing. The study highlighted the compound's versatility as a building block for more complex molecules, particularly in the development of kinase inhibitors.

In addition to its synthetic utility, recent investigations have explored the biological activities of 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran. A preclinical study conducted by researchers at the National Institutes of Health (NIH) demonstrated its potential as a modulator of inflammatory pathways. The compound was found to inhibit the activation of NF-κB, a key transcription factor involved in inflammation, suggesting its possible application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were published in the journal Bioorganic & Medicinal Chemistry Letters (2024), underscoring the therapeutic promise of this molecule.

Another significant development is the use of 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran in drug discovery programs targeting neurodegenerative diseases. A collaborative study between academic and industrial researchers revealed that derivatives of this compound exhibited neuroprotective effects in vitro by reducing oxidative stress and apoptosis in neuronal cells. The study, featured in ACS Chemical Neuroscience (2023), proposed that these derivatives could serve as lead compounds for the development of new treatments for Alzheimer's and Parkinson's diseases.

Despite these advancements, challenges remain in the clinical translation of 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent pharmacokinetic studies have begun to tackle these questions, with preliminary data indicating that structural modifications could enhance the compound's drug-like properties. These efforts are crucial for advancing the molecule from the bench to the bedside.

In conclusion, 1-(bromomethyl)-1-methyl-3,4-dihydro-1H-2-benzopyran (CAS: 2092689-71-7) represents a valuable scaffold in medicinal chemistry with diverse applications. Its role as a synthetic intermediate and its emerging biological activities highlight its potential in drug discovery. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential for realizing its full therapeutic potential. The scientific community remains optimistic about the future prospects of this compound, as evidenced by the growing body of literature dedicated to its study.